2,6-Dimethyl-4-heptanone
2,6-Dimethyl-4-heptanone
2,6-Dimethyl-4-heptanone (di-i-butyl ketone) is widely employed as an industrial solvent. It undergoes gas-phase reaction with the OH radical in the presence of NOx to afford acetone and 2-methylpropanal. 2,6-Dimethyl-4-heptanone is formed as a product during the thermal degradation of Yttrium(III) isovalerate Y.
2,6-Dimethyl-4-heptanone is a volatile organic compound present in the gaseous stream imitating emissions generated at a leather industry. Its biological treatment in a suspended-growth bioreactor (SGB) has been studied.
Diisobutyl ketone appears as a clear colorless liquid. Flash point 140°F. Less dense than water and insoluble in water. Vapors heavier than air.
2, 6-Dimethyl-4-heptanone, also known as isobutyl N-propyl ketone or dibk, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. 2, 6-Dimethyl-4-heptanone exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. 2, 6-Dimethyl-4-heptanone has been primarily detected in urine. Within the cell, 2, 6-dimethyl-4-heptanone is primarily located in the membrane (predicted from logP). 2, 6-Dimethyl-4-heptanone has a banana, fruity, and green taste. 2, 6-Dimethyl-4-heptanone is a potentially toxic compound.
2,6-Dimethyl-4-heptanone is a volatile organic compound present in the gaseous stream imitating emissions generated at a leather industry. Its biological treatment in a suspended-growth bioreactor (SGB) has been studied.
Diisobutyl ketone appears as a clear colorless liquid. Flash point 140°F. Less dense than water and insoluble in water. Vapors heavier than air.
2, 6-Dimethyl-4-heptanone, also known as isobutyl N-propyl ketone or dibk, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. 2, 6-Dimethyl-4-heptanone exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. 2, 6-Dimethyl-4-heptanone has been primarily detected in urine. Within the cell, 2, 6-dimethyl-4-heptanone is primarily located in the membrane (predicted from logP). 2, 6-Dimethyl-4-heptanone has a banana, fruity, and green taste. 2, 6-Dimethyl-4-heptanone is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
108-83-8
VCID:
VC21144760
InChI:
InChI=1S/C9H18O/c1-7(2)5-9(10)6-8(3)4/h7-8H,5-6H2,1-4H3
SMILES:
CC(C)CC(=O)CC(C)C
Molecular Formula:
C9H18O
(CH3CH(CH3)CH2)2CO
C9H18O
(CH3CH(CH3)CH2)2CO
C9H18O
Molecular Weight:
142.24 g/mol
2,6-Dimethyl-4-heptanone
CAS No.: 108-83-8
Cat. No.: VC21144760
Molecular Formula: C9H18O
(CH3CH(CH3)CH2)2CO
C9H18O
Molecular Weight: 142.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,6-Dimethyl-4-heptanone (di-i-butyl ketone) is widely employed as an industrial solvent. It undergoes gas-phase reaction with the OH radical in the presence of NOx to afford acetone and 2-methylpropanal. 2,6-Dimethyl-4-heptanone is formed as a product during the thermal degradation of Yttrium(III) isovalerate Y. 2,6-Dimethyl-4-heptanone is a volatile organic compound present in the gaseous stream imitating emissions generated at a leather industry. Its biological treatment in a suspended-growth bioreactor (SGB) has been studied. Diisobutyl ketone appears as a clear colorless liquid. Flash point 140°F. Less dense than water and insoluble in water. Vapors heavier than air. 2, 6-Dimethyl-4-heptanone, also known as isobutyl N-propyl ketone or dibk, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. 2, 6-Dimethyl-4-heptanone exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. 2, 6-Dimethyl-4-heptanone has been primarily detected in urine. Within the cell, 2, 6-dimethyl-4-heptanone is primarily located in the membrane (predicted from logP). 2, 6-Dimethyl-4-heptanone has a banana, fruity, and green taste. 2, 6-Dimethyl-4-heptanone is a potentially toxic compound. |
|---|---|
| CAS No. | 108-83-8 |
| Molecular Formula | C9H18O (CH3CH(CH3)CH2)2CO C9H18O |
| Molecular Weight | 142.24 g/mol |
| IUPAC Name | 2,6-dimethylheptan-4-one |
| Standard InChI | InChI=1S/C9H18O/c1-7(2)5-9(10)6-8(3)4/h7-8H,5-6H2,1-4H3 |
| Standard InChI Key | PTTPXKJBFFKCEK-UHFFFAOYSA-N |
| SMILES | CC(C)CC(=O)CC(C)C |
| Canonical SMILES | CC(C)CC(=O)CC(C)C |
| Boiling Point | 331 °F at 760 mm Hg (NTP, 1992) 169.4 °C 155°C 168 °C 334°F |
| Colorform | WATER CLEAR LIQUID Colorless oil Colorless liquid |
| Flash Point | 140 °F (NTP, 1992) 120 °F (49 °C) (Closed cup) 49 °C c.c. 140°F 120°F |
| Melting Point | -51.5 °F (NTP, 1992) -41.5 °C -41.5°C -42 °C -51.5°F -43°F |
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